Cas no 51238-63-2 (Cyclododecene, 1-methoxy-, (E)-)

Cyclododecene, 1-methoxy-, (E)- structure
51238-63-2 structure
Product Name:Cyclododecene, 1-methoxy-, (E)-
CAS No:51238-63-2
MF:C13H24O
MW:196.329064369202
CID:362758
PubChem ID:5463037
Update Time:2025-04-19

Cyclododecene, 1-methoxy-, (E)- Chemical and Physical Properties

Names and Identifiers

    • Cyclododecene, 1-methoxy-, (E)-
    • 1-methoxycyclododecene
    • SCHEMBL6161857
    • (1E)-1-methoxycyclododec-1-ene
    • AKOS006318782
    • DTXSID601025376
    • trans-1-Methoxycyclododecene
    • 51238-63-2
    • 1-Methoxy-cyclododecene
    • Inchi: 1S/C13H24O/c1-14-13-11-9-7-5-3-2-4-6-8-10-12-13/h11H,2-10,12H2,1H3/b13-11+
    • InChI Key: QKXCGPJJHMULFJ-ACCUITESSA-N
    • SMILES: O(C)C1=CCCCCCCCCCC1 |t:2|

Computed Properties

  • Exact Mass: 196.18282
  • Monoisotopic Mass: 196.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.